N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)-4-(trifluoromethoxy)benzenesulfonamide
Description
N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C16H16F3NO4S2 and its molecular weight is 407.42. The purity is usually 95%.
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Scientific Research Applications
Electrochromic Devices (ECDs)
Electrochromic devices (ECDs) are materials that change color in response to an applied voltage. The compound has been studied for its use in high-contrast ECDs. Specifically, researchers have explored its application in dual-type ECDs, where it serves as an anodic copolymer. These devices exhibit significant color changes and high coloration efficiency, making them suitable for applications such as smart windows, displays, and architectural energy-saving systems .
Anticancer Agents
The compound’s structure suggests potential therapeutic applications. Although further research is needed, it has been investigated as a precursor or building block for anticancer agents. Its unique chemical properties may contribute to its effectiveness in inhibiting cancer cell growth .
Anti-Atherosclerotic Agents
Another promising area is the synthesis of anti-atherosclerotic agents. The compound’s structural features may play a role in preventing or treating atherosclerosis, a condition characterized by plaque buildup in arteries. Research in this field aims to develop effective treatments for cardiovascular diseases .
Metal Complexing Agents
Due to its sulfur-containing groups, the compound could serve as a metal complexing agent. Metal complexes find applications in catalysis, sensors, and other fields. Investigating its coordination chemistry with various metals may reveal novel properties and applications .
Insecticides
The compound’s chemical structure may lend itself to insecticidal properties. Researchers explore its potential as an active ingredient in insecticides, aiming for effective pest control while minimizing environmental impact .
Optical Memory
In addition to ECDs, the compound has been studied for its optical memory capabilities. Optical memory materials retain information about their previous states, which can be useful in data storage and security applications .
properties
IUPAC Name |
N-(4-thiophen-2-yloxan-4-yl)-4-(trifluoromethoxy)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F3NO4S2/c17-16(18,19)24-12-3-5-13(6-4-12)26(21,22)20-15(7-9-23-10-8-15)14-2-1-11-25-14/h1-6,11,20H,7-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQMRAMHLNQOPCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CS2)NS(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F3NO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)-4-(trifluoromethoxy)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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